Cas no 75434-18-3 (6-hydroxyquinoline-2-carboxylic acid)

6-Hydroxyquinoline-2-carboxylic acid is a versatile heterocyclic compound featuring both hydroxyl and carboxylic acid functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its quinoline backbone provides structural rigidity, while the hydroxy and carboxyl groups enhance reactivity for further derivatization. This compound is particularly useful in chelating metal ions and serving as a precursor for bioactive molecules, including antimicrobial and antitumor agents. Its well-defined chemical properties and stability under various conditions make it suitable for research and industrial applications. High purity grades are available to ensure reproducibility in synthetic and analytical workflows.

6-hydroxyquinoline-2-carboxylic acid structure

75434-18-3 structure

Product Name:6-hydroxyquinoline-2-carboxylic acid

CAS No:75434-18-3

MF:C₁₀H₇NO₃

MW:189.167482614517

MDL:MFCD11878577

CID:1080210

PubChem ID:13336780

Update Time:2025-06-07

6-hydroxyquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Hydroxy-2-quinolinecarboxylic acid
- 6-hydroxyquinoline-2-carboxylic acid
- 75434-18-3
- DTXSID40537289
- A865683
- 2-Quinolinecarboxylic acid, 6-hydroxy-
- 6-Hydroxy-quinoline-2-carboxylic acid
- CS-0035779
- SY105839
- 6-HYDROXYQUINOLINE-2-CARBOXYLICACID
- AB65039
- AKOS022971529
- AS-39648
- KVQARDYXZJGMFU-UHFFFAOYSA-N
- MFCD11878577
- FT-0728535
- EN300-269063
- SCHEMBL2211860
- Z1255400110
- DA-36122
- MDL： MFCD11878577
- Inchi： 1S/C10H7NO3/c12-7-2-4-8-6(5-7)1-3-9(11-8)10(13)14/h1-5,12H,(H,13,14)
- InChI Key： KVQARDYXZJGMFU-UHFFFAOYSA-N
- SMILES： OC1C=CC2C(C=1)=CC=C(C(=O)O)N=2

Computed Properties

Exact Mass: 189.04261
Monoisotopic Mass: 189.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 70.4Å²

Experimental Properties

PSA: 70.42

6-hydroxyquinoline-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H955650-10mg	6-hydroxyquinoline-2-carboxylic acid	75434-18-3		10mg	$ 52.00	2023-09-07
TRC	H955650-50mg	6-hydroxyquinoline-2-carboxylic acid	75434-18-3		50mg	$ 161.00	2023-09-07
TRC	H955650-100mg	6-hydroxyquinoline-2-carboxylic acid	75434-18-3		100mg	$ 253.00	2023-09-07
Alichem	A189001062-100mg	6-Hydroxyquinoline-2-carboxylic acid	75434-18-3	98%	100mg	$343.70	2023-09-01
Alichem	A189001062-250mg	6-Hydroxyquinoline-2-carboxylic acid	75434-18-3	98%	250mg	$524.68	2023-09-01
Alichem	A189001062-1g	6-Hydroxyquinoline-2-carboxylic acid	75434-18-3	98%	1g	$1236.03	2023-09-01
Chemenu	CM222982-1g	6-Hydroxyquinoline-2-carboxylic acid	75434-18-3	95%	1g	$842	2021-08-04
abcr	AB455139-250 mg	6-Hydroxyquinoline-2-carboxylic acid	75434-18-3		250mg	€348.00	2023-04-22
abcr	AB455139-1 g	6-Hydroxyquinoline-2-carboxylic acid	75434-18-3		1g	€807.00	2023-04-22
Chemenu	CM222982-1g	6-Hydroxyquinoline-2-carboxylic acid	75434-18-3	95%+	1g	$540	2023-01-02